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Compound of Interest

Compound Name:
N-ethyl-N-(2-hydroxy-5-

methylphenyl)propanamide

CAS No.: 909361-84-8

Cat. No.: B183768

Get Quote

CAS Number: 909361-84-8 Chemical Class: N-Substituted Aromatic Amide / Phenol Derivative

Primary Hazard: Skin Irritant, Aquatic Toxicity (Phenolic)[1]

Part 1: Executive Safety Summary
For Immediate Operational Use

This guide outlines the critical disposal and handling protocols for N-ethyl-N-(2-hydroxy-5-
methylphenyl)propanamide. As a Senior Application Scientist, I must emphasize that while

this compound is often utilized in sensory research (cooling/flavor modulation), its chemical

structure—specifically the phenolic moiety—dictates strict waste management protocols to

prevent environmental contamination and personnel exposure.[1]
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Property Specification Operational Implication

Molecular Formula C₁₂H₁₇NO₂
Organic waste stream

compatible.[1]

Molecular Weight 207.27 g/mol
Heavy organic; non-volatile

solid at STP.[1]

Solubility
Low in water; High in

Ethanol/DMSO

DO NOT attempt aqueous

dilution for disposal.[1]

pKa (Phenol) ~10.0
Weakly acidic; incompatible

with strong oxidizers.[1]

Waste Code (Rec.) Non-Halogenated Organic
Segregate from chlorinated

solvents.[1]

Part 2: Hazard Identification & Scientific Rationale[1]
To dispose of this chemical safely, you must understand why it is hazardous.[1] The molecule

contains two distinct functional groups that drive its disposal logic:[1][2]

The Phenolic Ring (2-hydroxy-5-methylphenyl):

Mechanism of Toxicity: Phenolic compounds are known protoplasmic poisons.[1] They can

penetrate the skin and disrupt protein structures.[1] Ecologically, phenols are toxic to

aquatic life even at low concentrations.[1]

Disposal Implication: This strictly prohibits disposal via sanitary sewer systems.[1] The

compound must be destroyed thermally to break the aromatic ring.[1]

The Amide Linkage (Propanamide):

Stability: The amide bond is chemically robust.[1] It resists hydrolysis under neutral

conditions, meaning it will persist in the environment if not actively degraded.[1]

Disposal Implication: Simple chemical neutralization (acid/base treatment) is inefficient in a

laboratory waste setting.[1] High-temperature incineration is the only validated method for

complete mineralization.[1]
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Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)
Use this protocol for expired raw material or excess solid powder.[1]

PPE Requirement: Wear nitrile gloves (double-gloved recommended), safety goggles, and a

lab coat.[1] Ensure a particulate respirator (N95/P100) is worn if handling open powder

outside a fume hood.[1]

Containment: Transfer the solid material into a wide-mouth high-density polyethylene

(HDPE) jar.

Note: Do not use glass for primary waste storage if avoidable, to prevent breakage during

transport.[1]

Labeling: Affix a hazardous waste label.

Constituents: "N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide"[1][3][4]

Hazard Checkbox: [x] Toxic [x] Irritant[1]

Segregation: Place the HDPE jar into the Solid Non-Halogenated Organic waste stream.

Protocol B: Liquid Waste Disposal (Reaction
Mixtures/Solutions)
Use this protocol for HPLC waste, mother liquors, or dissolved samples.[1]

Solvent Compatibility Check: Ensure the solvent matrix (e.g., Ethanol, DMSO, Acetonitrile) is

compatible with the "Non-Halogenated" stream.[1]

Critical: If dissolved in Dichloromethane (DCM) or Chloroform, this MUST go into the

Halogenated waste stream.[1]

Transfer: Pour the solution into the appropriate carboy (usually Red or Yellow safety cans)

using a funnel to prevent splashing.
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Rinsing: Rinse the original glassware with a small volume of acetone or ethanol and add the

rinsate to the same waste container.[1] Do not rinse with water as the compound is poorly

soluble and will precipitate, potentially clogging the waste container opening.[1]

Protocol C: Spill Cleanup (Emergency Response)
Isolate: Evacuate the immediate area and mark the zone.[1]

Adsorb:

For Solids: Do not sweep dry (generates dust).[1] Cover with a wet paper towel or oil-

impregnated sweeping compound, then scoop.[1]

For Liquids: Cover with vermiculite or a universal absorbent pad.[1]

Decontaminate: Scrub the surface with a dilute surfactant (soap) solution followed by an

ethanol wipe.[1]

Disposal: Place all contaminated absorbents and PPE into a heavy-duty plastic bag, seal it,

and label it as Hazardous Solid Waste (Debris).

Part 4: Waste Stream Decision Logic (Visualization)
The following diagram illustrates the decision matrix for segregating this specific chemical.
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Waste Generation:
N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide

Determine Physical State

Solid / Powder Liquid / Solution

Container: HDPE Jar
Label: Toxic Solid

Check Solvent Type

Solvent is Non-Halogenated
(EtOH, DMSO, MeOH)

Solvent is Halogenated
(DCM, Chloroform)

Container: Carboy A
(Organic Non-Halogenated)

Container: Carboy B
(Organic Halogenated)

Final Fate:
High Temperature Incineration

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating N-ethyl-N-(2-hydroxy-5-
methylphenyl)propanamide waste streams to ensure compliance with incineration protocols.
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Until disposal can be arranged, the compound must be stored correctly to prevent accidental

degradation or reaction.[1]

Temperature: Store at 2–8°C (Refrigerated). While the amide is stable, the phenolic group is

susceptible to oxidation over long periods.[1]

Incompatibility: Keep away from Acid Chlorides and Anhydrides (reacts with the phenol -OH)

and Strong Oxidizing Agents (permanganates, nitrates).[1]

Container: Amber glass or opaque HDPE to protect from light, although UV sensitivity is

moderate.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Disposal & Handling Guide: N-Ethyl-N-
(2-hydroxy-5-methylphenyl)propanamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183768/docs#comprehensive-disposal-handling-
guide-n-ethyl-n-2-hydroxy-5-methylphenyl-propanamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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